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Compound of Interest

Compound Name: 2-Nitroamino-2-imidazoline

Cat. No.: B121679

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material science applications of 2-
Nitroamino-2-imidazoline, including its properties, synthesis, and potential uses. While its
application in pharmaceuticals and agrochemicals as a synthetic intermediate is noted, this
document focuses on its emerging role in material science.[1]

Overview of 2-Nitroamino-2-imidazoline

2-Nitroamino-2-imidazoline (CAS No. 5465-96-3) is a heterocyclic compound featuring a
nitroamino group attached to an imidazoline ring.[1] Its unique chemical structure makes it a
subject of interest for various applications, including as a precursor in organic synthesis and
potentially as a functional component in advanced materials.[1]

Table 1: Physicochemical Properties of 2-Nitroamino-2-imidazoline
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Property Value References
Molecular Formula C3HeN4O:2 [1112]
Molecular Weight 130.11 g/mol [1][2]

White to almost white
Appearance ) [1]
crystalline powder

Melting Point 222 °C [1]

. Soluble in DMSO (~10 mg/ml)
Solubility [3]
and DMF (=5 mg/ml)

Purity > 98% (HPLC) [1]

UV/Vis. (Amax) 266 nm [3]

Applications in Material Science

The primary application of 2-Nitroamino-2-imidazoline in material science is as a synthetic
intermediate. Its potential for direct incorporation into materials to enhance their properties is
an area of ongoing research.

2-Nitroamino-2-imidazoline serves as an intermediate in the synthesis of novel neonicotinoid
structures. These structures can be used for the covalent modification of wood, offering an
environmentally friendly method for protection against insects.[3][4]

There is potential for 2-Nitroamino-2-imidazoline to be incorporated into polymer matrices to
improve their mechanical and thermal properties.[1] The presence of the nitro group and the
imidazoline ring could enhance intermolecular interactions within the polymer, potentially
leading to increased strength and thermal stability. However, specific quantitative data on the
performance of such composites are not yet widely available.

Nitroimidazole derivatives are a known class of energetic materials.[5] These compounds are
investigated for their high density, thermal stability, and explosive performance. While specific
energetic properties for 2-Nitroamino-2-imidazoline are not detailed in publicly available
literature, related complex nitroimidazole-fused ring structures exhibit high densities (e.g., 2.35-
2.49 g/cm3) and high decomposition temperatures (>290 °C).[5][6]
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Table 2: Energetic Properties of Related Nitroimidazole Compounds

Density Decompositio Mechanical
Compound . Reference
(glcm?) n Temp. (°C) Sensitivity
Fused-Ring IS>40J, FS >
o 2.49 > 290 [5][6]
Nitroimidazole 1 360 N
Fused-Ring IS>40J,FS >
o 2.35 > 290 [5][6]
Nitroimidazole 2 360 N
2,4,5-
trinitroimidazolat >1.75 >198 N/A [7]
es

IS = Impact Sensitivity, FS = Friction Sensitivity. Higher values indicate lower sensitivity.

Experimental Protocols

The following protocol is based on a one-pot synthesis process for 2-nitroimino imidazolidine.

[8]

Materials:

Sulfuric acid (98%)

Guanidine nitrate (97%)

Water

Aqueous ammonia (22%)

Ethylene diamine
Procedure:
 In areaction flask, cool 49 g (0.5 moles) of 98% sulfuric acid to 5°C.

¢ Slowly add 30.5 g (0.25 moles) of 97% guanidine nitrate to the cooled sulfuric acid.
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« Stir the reaction mass at room temperature for 6-8 hours.

e Quench the reaction by adding 40 g of water.

» To the resulting mass, add 445 g of 22% aqueous ammonia, followed by the addition of 120

g of ethylene diamine.

o Heat the reaction mass to 45°C and stir at this temperature for 12 hours.

o Cool the mass, neutralize it, and then filter the precipitate.

e Wash the filtered solid with 680 g of water and dry to obtain 2-Nitroamino-2-imidazoline.

Expected Yield: Approximately 182 g (70% yield) with a purity of about 96%.[8]
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Caption: One-pot synthesis workflow for 2-Nitroamino-2-imidazoline.
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Caption: Logical relationships of 2-Nitroamino-2-imidazoline in material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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imidazoline in Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121679#use-of-2-nitroamino-2-imidazoline-in-
material-science-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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